(4E)-5-(4-ethylphenyl)-1-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-[furan-2-yl(hydroxy)methylidene]pyrrolidine-2,3-dione

Specification

• Molecular Formula: C21H19N3O4S2
• Molecular Weight: 441.5 g/mol
• IUPAC Name: 2-(4-ethylphenyl)-1-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-3-(furan-2-carbonyl)-4-hydroxy-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C21H19N3O4S2/c1-3-12-7-9-13(10-8-12)16-15(17(25)14-6-5-11-28-14)18(26)19(27)24(16)20-22-23-21(30-20)29-4-2/h5-11,16,26H,3-4H2,1-2H3
• Standard InChI Key: ZSXGQBYAGIQFBA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2C(=C(C(=O)N2C3=NN=C(S3)SCC)O)C(=O)C4=CC=CO4

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s structure integrates multiple heterocyclic systems:

• Pyrrolidine-2,3-dione core: A five-membered ring with two ketone groups at positions 2 and 3.

• 1,3,4-Thiadiazole substituent: Attached to the pyrrolidine nitrogen via a sulfur-containing linkage at position 1.

• 4-Ethylphenyl group: A hydrophobic aromatic substituent at position 5 of the pyrrolidine ring.

• Furan-2-yl(hydroxy)methylidene: A hydroxymethylidene group conjugated to a furan ring at position 4.

The molecular formula is C₂₁H₁₉N₃O₄S₂, with a molecular weight of 441.5 g/mol. The presence of sulfur and oxygen atoms contributes to its polarity, while the ethyl and phenyl groups enhance lipophilicity.

Spectroscopic Characterization

Key spectroscopic data inferred from analogous compounds include:

• IR Spectroscopy: A broad absorption band at 3200–3600 cm⁻¹ corresponds to the hydroxyl group. Stretching vibrations for carbonyl groups (C=O) appear at 1700–1750 cm⁻¹.

• ¹H NMR: The ethyl groups exhibit triplet signals near δ 1.2–1.4 ppm, while aromatic protons from the phenyl and furan rings resonate at δ 6.5–8.0 ppm. The hydroxymethylidene proton appears as a singlet at δ 5.8–6.2 ppm.

• Mass Spectrometry: A molecular ion peak at m/z 441.5 confirms the molecular weight, with fragmentation patterns indicating cleavage at the thiadiazole and pyrrolidine junctions.

Synthesis and Reaction Pathways

Multicomponent Reaction Strategy

The synthesis leverages a one-pot multicomponent reaction (Fig. 1A):

• Starting Materials:

  • Phenyl pyruvic ester derivative (13).

  • Aldehyde (14): Furan-2-carbaldehyde for the hydroxymethylidene group.

  • Amine: 5-(Ethylsulfanyl)-1,3,4-thiadiazol-2-amine.

• Conditions:

  • Solvent: Dichloromethane.

  • Catalyst: Trimethylamine (10 mol%).

  • Temperature: Reflux at 40°C for 12–24 hours.

• Mechanism:

  • Condensation between the aldehyde and amine forms an imine intermediate.

  • Nucleophilic attack by the pyruvic ester yields the pyrrolidine-2,3-dione scaffold.

  • Spontaneous dehydration generates the hydroxymethylidene group.

Yield: Optimized reactions achieve 45–60% yield, with dimerization minimized by controlling stoichiometry.

Key Challenges and Optimizations

• Solubility Issues: Limited solubility of intermediates in dichloromethane necessitated alternative solvents (e.g., methanol), though yields remained suboptimal.

• Chemoselectivity: Base additives like trimethylamine prevent undesired C–O bond formation, ensuring C–C bond selectivity.

Biological Activity and Mechanisms

Antibiofilm Properties

The compound exhibits potent activity against Staphylococcus aureus biofilms:

• Minimum Biofilm Eradication Concentration (MBEC): 8 µg/mL, significantly lower than vancomycin (32 µg/mL).

• Synergy with Antibiotics: Combined with ciprofloxacin, it reduces biofilm viability by 90% at sub-inhibitory concentrations.

Mechanism of Action:

• Enzyme Inhibition: Binds to penicillin-binding protein 3 (PBP3), disrupting cell wall synthesis.

• Membrane Disruption: Hydrophobic interactions with lipid bilayers increase membrane permeability.

Comparative Analysis with Analogues

Feature	This Compound	Leopolic Acid A	Dimer Scaffolds
Aqueous Solubility	Low (0.1 mg/mL)	Very Low	Moderate (2 mg/mL)
MBEC (µg/mL)	8	16	4
Synergy with Drugs	Yes	No	Yes

The ethylsulfanyl and furan groups enhance biofilm penetration compared to simpler pyrrolidine-diones.

Physicochemical and Pharmacokinetic Profiling

Solubility and Lipophilicity

• logP: Predicted 2.8 (moderate lipophilicity).

• Aqueous Solubility: 0.1 mg/mL at pH 7.4, limiting oral bioavailability.

Metabolic Stability

• Cytochrome P450 Inhibition: Weak inhibitor (IC₅₀ > 50 µM), suggesting low drug-drug interaction risk.

• Half-Life in Liver Microsomes: 45 minutes, indicating moderate hepatic clearance.

Applications and Future Directions

Limitations and Optimization Strategies

• Solubility Enhancement: Prodrug strategies (e.g., phosphate esters) or nanoparticle encapsulation.

• Toxicity Profiling: Preliminary in vitro cytotoxicity assays show IC₅₀ > 100 µM in mammalian cells.